Cas no 2763890-25-9 ((2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• CAS No: 2763890-25-9
• MF: C₁₂H₁₅N₃O₆
• MW: 297.264003038406
• CID: 5560044
• PubChem ID: 165998300
• Update Time: 2025-06-11

(2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763890-25-9
• (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• EN300-37343137

• Inchi： 1S/C12H15N3O6/c1-2-3-21-12(20)14-6-7(4-8(14)10(17)18)15-9(16)5-13-11(15)19/h2,7-8H,1,3-6H2,(H,13,19)(H,17,18)/t7-,8-/m0/s1
• InChI Key： HVWLEZXGSCNWDT-YUMQZZPRSA-N
• SMILES： O(CC=C)C(N1C[C@H](C[C@H]1C(=O)O)N1C(NCC1=O)=O)=O

Computed Properties

• Exact Mass: 297.09608521g/mol
• Monoisotopic Mass: 297.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 116Ų

Additional information on (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

Introduction to (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS No. 2763890-25-9)

Chemical compound (CAS No. 2763890-25-9) is a highly specialized molecule with significant implications in the field of pharmaceutical chemistry and drug development. This compound, formally known as (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid, belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and potential biological activities. The precise stereochemistry of this molecule, characterized by its (2S,4S) configuration, underscores its importance in the design of enantiomerically pure pharmaceutical agents.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a dioxoimidazolidinyl moiety at the 4-position and an ester group derived from prop-2-enol at the 1-position introduces both reactivity and potential binding interactions with biological targets. Furthermore, the pyrrolidine ring provides a scaffold that is commonly found in bioactive molecules, enhancing its suitability for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The (2S,4S)-configuration of this compound is particularly noteworthy, as it aligns with the increasing emphasis on enantiopure drugs in modern medicine. Studies have shown that the stereochemistry of chiral molecules can significantly influence their pharmacokinetic and pharmacodynamic profiles, making the precise control of such configurations essential for therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of a dioxoimidazolidinyl group and an ester moiety offers multiple sites for chemical modification, allowing researchers to explore diverse structural modifications while retaining the core pharmacophore. This flexibility has made it a valuable intermediate in synthetic chemistry, particularly in the pursuit of new treatments for various diseases.

The dioxoimidazolidinyl ring is particularly interesting from a structural perspective. This motif is known to exhibit significant stability and reactivity under certain conditions, making it suitable for participation in various chemical transformations. Additionally, its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets suggests that it could be an effective component in drug design strategies aimed at improving binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. The detailed structural information available for this compound has allowed researchers to perform virtual docking studies to predict its interactions with target proteins. These simulations have provided valuable insights into how the ester group and dioxoimidazolidinyl moiety might interact with specific binding pockets, guiding the optimization process toward more potent and selective drug candidates.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step procedure involves careful control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts during the synthesis is crucial for achieving the desired (2S,4S) configuration, highlighting the importance of advanced synthetic methodologies in modern drug development.

From a pharmaceutical perspective, this compound holds promise as a precursor for drugs targeting neurological disorders, inflammation, and other complex diseases. Its unique structural features make it well-suited for modulating enzyme activity or receptor interactions that are implicated in these conditions. Furthermore, its stability under various conditions enhances its suitability for formulation into oral or injectable medications.

The ester group at the 1-position is particularly noteworthy from a pharmacokinetic standpoint. Ester functionalities are known to be susceptible to hydrolysis under physiological conditions, which can influence both the absorption and metabolism of drugs containing this moiety. This characteristic has been exploited in prodrug design strategies to improve bioavailability or target specific tissues for localized action.

The pyrrolidine ring itself is a common feature in many bioactive molecules due to its ability to adopt favorable conformations that can interact effectively with biological targets. Its presence in this compound contributes to its overall solubility and bioavailability properties, which are critical factors in drug development.

In conclusion,(2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS No. 2763890-25-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As computational methods continue to improve and synthetic techniques become more sophisticated, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.